Cas no 478506-49-9 (D-Threose-2-13C)
D-Threose-2-13C is a stable isotope-labeled derivative of D-threose, where the carbon-2 position is enriched with 13C. This compound is valuable in metabolic studies, NMR spectroscopy, and isotopic tracing applications due to its high isotopic purity and well-defined labeling pattern. It serves as a precise tool for investigating carbohydrate metabolism and biochemical pathways.
D-Threose-2-13C structure
Product Name:D-Threose-2-13C
CAS No:478506-49-9
MF:C4H8O4
MW:121.096576690674
CID:931468
PubChem ID:90472722
Update Time:2025-06-17
D-Threose-2-13C Chemical and Physical Properties
Names and Identifiers
-
- d-[2-13c]threose
- D-Threose-2-13C
- (3S,4R)-(313C)oxolane-2,3,4-triol
- 478506-49-9
- DA-59496
-
- Inchi： 1S/C4H8O4/c5-2-1-8-4(7)3(2)6/h2-7H,1H2/t2-,3+,4?/m1/s1/i3+1
- InChI Key： FMAORJIQYMIRHF-QLUVSIKNSA-N
- SMILES： O1C[C@H]([13C@@H](C1O)O)O
Computed Properties
- Exact Mass: 121.04561357g/mol
- Monoisotopic Mass: 121.04561357g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 84.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.9
- Topological Polar Surface Area: 69.9Ų
Experimental Properties
- PSA: 69.92000
- LogP: -1.94320
D-Threose-2-13C Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T405513-5mg |
D-Threose-2-13C |
478506-49-9 | 5mg |
$155.00 | 2023-05-17 | ||
| TRC | T405513-50mg |
D-Threose-2-13C |
478506-49-9 | 50mg |
$1206.00 | 2023-05-17 | ||
| Omicron Biochemicals | THR-003-0.25g |
D-[2-13C]threose |
478506-49-9 | 0.25g |
$525 | 2025-08-06 | ||
| Omicron Biochemicals | THR-003-0.50g |
D-[2-13C]threose |
478506-49-9 | 0.50g |
$855 | 2025-08-06 | ||
| Omicron Biochemicals | THR-003-1.0g |
D-[2-13C]threose |
478506-49-9 | 1.0g |
$1335 | 2025-08-06 | ||
| Omicron Biochemicals | THR-003-1g |
D-[2-13C]threose |
478506-49-9 | 1g |
$1095 | 2023-09-21 | ||
| A2B Chem LLC | AG25963-250mg |
D-[2-13C]THREOSE |
478506-49-9 | 250mg |
$614.00 | 2024-04-19 | ||
| A2B Chem LLC | AG25963-500mg |
D-[2-13C]THREOSE |
478506-49-9 | 500mg |
$961.00 | 2024-04-19 | ||
| A2B Chem LLC | AG25963-1g |
D-[2-13C]THREOSE |
478506-49-9 | 1g |
$1473.00 | 2024-04-19 |
D-Threose-2-13C Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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